Cas no 2138560-35-5 (N-ethyl-3-(furan-2-yl)-4-methylcyclohexan-1-amine)

• Product Name: N-ethyl-3-(furan-2-yl)-4-methylcyclohexan-1-amine
• CAS No: 2138560-35-5
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5821981
• PubChem ID: 165492066
• Update Time: 2025-05-26

N-ethyl-3-(furan-2-yl)-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-(furan-2-yl)-4-methylcyclohexan-1-amine
• EN300-1158501
• 2138560-35-5

• Inchi： 1S/C13H21NO/c1-3-14-11-7-6-10(2)12(9-11)13-5-4-8-15-13/h4-5,8,10-12,14H,3,6-7,9H2,1-2H3
• InChI Key： QQOYMCJPAUELRM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CC(CCC1C)NCC

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.2Ų

Additional information on N-ethyl-3-(furan-2-yl)-4-methylcyclohexan-1-amine

N-Ethyl-3-(Furan-2-Yl)-4-Methylcyclohexan-1-Amine: A Comprehensive Overview

N-Ethyl-3-(furan-2-yl)-4-methylcyclohexan-1-amine (CAS No. 2138560-35-5) is a complex organic compound with a unique structure that combines elements of amines, furans, and cyclohexane rings. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials. In this article, we will delve into the structural properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of N-Ethyl-3-(furan-2-Yl)-4-Methylcyclohexan-1-Amine is characterized by a cyclohexane ring substituted with a furan moiety at the 3-position and an ethylamine group at the 1-position. The presence of these functional groups imparts unique chemical properties, making it a versatile molecule for various applications. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the key areas of research on this compound involves its synthesis. Traditional methods often involve multi-step reactions, including nucleophilic substitutions and cyclizations. However, recent advancements have focused on optimizing these processes to improve yield and reduce costs. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

The physical properties of N-Ethyl-3-(Furan-2-Yl)-4-Methylcyclohexan-1-Amine are also of significant interest. Its solubility in organic solvents and stability under various conditions make it suitable for use in diverse chemical environments. Studies have shown that the compound exhibits moderate thermal stability, with decomposition occurring at temperatures above 200°C. This characteristic is particularly valuable in industrial applications where high temperatures are involved.

In terms of biological activity, N-Ethyl-Furan-Cyclohexan-Amine has demonstrated promising results in preliminary assays. Research indicates that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development targeting chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to interact with specific cellular pathways suggests its role in modulating enzyme activity and receptor binding.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure of this compound. Advanced modeling techniques have revealed that the conjugation between the furan ring and the cyclohexane system enhances its electronic delocalization, contributing to its reactivity in chemical reactions. This insight has been instrumental in designing more efficient synthetic pathways and predicting its behavior in different chemical environments.

Another area of active research is the exploration of N-Ethyl-Furan-Cyclohexan-Amine as a precursor for advanced materials. Its ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis and materials science. For example, studies have shown that it can act as a ligand in transition metal complexes, which could be utilized in heterogeneous catalysis for industrial processes.

In conclusion, N-Ethyl-Furan-Cyclohexan-Amine (CAS No. 2138560-35-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development efforts.